Cas no 2680889-58-9 (benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate)

• Product Name: benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate
• CAS No: 2680889-58-9
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 5637473
• PubChem ID: 165935209
• Update Time: 2025-05-19

benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate
• 2680889-58-9
• EN300-28292249

• Inchi： 1S/C16H25NO5/c1-3-20-15(21-4-2)14(18)10-11-17-16(19)22-12-13-8-6-5-7-9-13/h5-9,14-15,18H,3-4,10-12H2,1-2H3,(H,17,19)
• InChI Key： GGWBOFUDINIACW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCNC(=O)OCC1C=CC=CC=1)O)OCC

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate

Introduction to Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate (CAS No. 2680889-58-9)

Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate, a compound with the chemical formula C₁₄H₂₁NO₄, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its benzyl moiety and a 4,4-diethoxy-3-hydroxybutyl side chain, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 2680889-58-9, this substance has garnered attention for its applications in drug development and synthetic chemistry.

The structure of Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate is notable for its complexity, which arises from the combination of the benzyl group and the hydroxylated butyl chain. The presence of multiple functional groups, including hydroxyl and carbamate moieties, makes this compound a versatile intermediate in organic synthesis. Such structural features are often exploited in the design of novel pharmaceutical agents, where specific interactions with biological targets are desired.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential therapeutic benefits. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, making them valuable in the treatment of neurodegenerative diseases such as Alzheimer's disease. The Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate structure shares similarities with known acetylcholinesterase inhibitors, suggesting that it may exhibit comparable biological activity.

One of the most compelling aspects of Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate is its synthetic accessibility. The 4,4-diethoxy-3-hydroxybutyl side chain can be easily modified through various chemical reactions, allowing researchers to tailor the compound's properties for specific applications. This flexibility has made it a popular choice for medicinal chemists working on the development of new drug candidates.

Recent studies have highlighted the importance of hydroxylated compounds in drug design. The hydroxyl group in Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This feature is particularly valuable in the development of small-molecule drugs that require precise targeting.

The pharmaceutical applications of Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate are diverse and span multiple therapeutic areas. For instance, its structural motif suggests potential utility in anti-inflammatory treatments, where carbamate derivatives have shown promising results. Additionally, the compound's ability to cross the blood-brain barrier may make it suitable for central nervous system disorders.

In synthetic chemistry, Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate serves as a building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups or modifications, enabling the creation of novel scaffolds with enhanced pharmacological properties. This adaptability has made it a valuable asset in drug discovery pipelines.

The biological activity of Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate has been explored in several preclinical studies. These investigations have revealed that the compound exhibits moderate activity against certain enzymes and receptors relevant to human health. While further research is needed to fully understand its therapeutic potential, these initial findings are encouraging and warrant further investigation.

In conclusion, Benzyl N-(4,4-diethoxy-3-hydroxybutyl)carbamate (CAS No. 2680889-58-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structure and functional groups make it a promising candidate for drug development across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of next-generation pharmaceutical agents.